2-[2-(4-hydroxybenzoyl)carbonohydrazonoyl]phenyl 3-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: [2-[(E)-[(4-hydroxybenzoyl)hydrazinylidene]methyl]phenyl] 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C23H15ClN2O4S/c24-20-17-6-2-4-8-19(17)31-21(20)23(29)30-18-7-3-1-5-15(18)13-25-26-22(28)14-9-11-16(27)12-10-14/h1-13,27H,(H,26,28)/b25-13+
• InChI Key: SMTFJIRLWKLCIA-DHRITJCHSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=CC=C(C=C2)O)OC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=CC=C(C=C2)O)OC(=O)C3=C(C4=CC=CC=C4S3)Cl
• Molecular Formula: C23H15ClN2O4S
• Molecular Weight: 450.9 g/mol

Description

2-[2-(4-hydroxybenzoyl)carbonohydrazonoyl]phenyl 3-chloro-1-benzothiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H15ClN2O4S and its molecular weight is 450.9 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[2-(4-hydroxybenzoyl)carbonohydrazonoyl]phenyl 3-chloro-1-benzothiophene-2-carboxylate is 450.0441058 g/mol and the complexity rating of the compound is 670. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Compound Formation

Research on phenyl(trichloromethyl)carbinol's reaction with various nucleophilic sulfur-containing reagents has led to the formation of diverse heterocyclic compounds such as thiazolidinones and thiadiazinones. This process, characterized by initial sulfur anion attack followed by ring closure, opens avenues for synthesizing complex heterocyclic structures with potential applications in pharmaceuticals and agrochemicals (Reeve & Coley, 1979).

Liquid Crystalline Properties

A study on optically active hydroxyesters has led to the development of compounds exhibiting liquid crystalline properties with tilted smectic phases. This research provides insights into the synthesis of materials with specific mesomorphic properties, which can be crucial for applications in displays, sensors, and other optoelectronic devices (Drzewiński et al., 1999).

Radiolabelling for Cancer Research

The synthesis and radiolabelling of carboranyl benzothiazoles, derivatives of 2-(4-aminophenyl)benzothiazole, have been achieved, showing pronounced inhibitory effects against breast cancer cell lines. These compounds, labelled with carbon-11, can facilitate in vitro and in vivo investigations, highlighting their potential in cancer diagnosis and therapy (Gona et al., 2015).

pH Sensing and Environmental Applications

A benzothiazole-based aggregation-induced emission luminogen has been developed for highly sensitive physiological pH sensing. Its reversible acid/base-switched emission transition makes it suitable for detecting pH fluctuations in biosamples and neutral water, offering applications in environmental monitoring and healthcare diagnostics (Li et al., 2018).